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Compound of Interest

Compound Name: 5-Methoxy cytidine

Cat. No.: B12387523

Get Quote

A Note on Terminology: The request specifies methods for "5-Methoxycytidine." However, a

thorough review of scientific literature indicates that the common and biologically significant

modification is 5-Methylcytidine (5-mC) or its deoxyribonucleoside form, 5-Methyl-2'-

deoxycytidine (5-mdC), which are key epigenetic markers. It is highly probable that "5-

Methoxycytidine" was a typographical error. The following application notes and protocols are

for the detection of 5-Methylcytidine and 5-Methyl-2'-deoxycytidine.

Introduction
5-Methylcytidine (5-mC) is a crucial epigenetic modification found in DNA and various RNA

species. In DNA, the methylation of cytosine residues, primarily in the context of CpG

dinucleotides, plays a significant role in gene silencing, genomic imprinting, and X-

chromosome inactivation. The accurate quantification of 5-mC, often analyzed as its

deoxynucleoside form 5-methyl-2'-deoxycytidine (5-mdC) after enzymatic digestion of DNA, is

essential for research in cancer biology, developmental biology, and drug development. High-

Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass

Spectrometry (MS) detection provides a robust and reliable method for the quantification of

global 5-mdC levels.
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This document provides detailed application notes and protocols for the analysis of 5-mdC

using Reversed-Phase HPLC (RP-HPLC) with both UV and tandem mass spectrometry (LC-

MS/MS) detection.

Method 1: RP-HPLC with UV Detection
This method is a cost-effective and widely used technique for the quantification of global DNA

methylation.

Experimental Protocol
1. DNA Extraction and Hydrolysis:

Genomic DNA is extracted from cells or tissues using a commercial DNA extraction kit to

ensure high purity.

To remove RNA contamination, the extracted DNA is treated with RNase.

The purified DNA is then enzymatically hydrolyzed to its constituent deoxynucleosides.[1][2]

[3] A combination of enzymes is used for complete digestion.[1][2]

Digestion Cocktail:

Nuclease P1

Alkaline Phosphatase

Procedure:

To 10-20 µg of DNA, add Nuclease P1 and incubate at 37°C for 2 hours.

Add alkaline phosphatase and incubate for an additional 2 hours at 37°C.

The resulting mixture of deoxynucleosides is then ready for HPLC analysis.

2. HPLC-UV Analysis:

The hydrolyzed DNA sample is injected into the HPLC system.
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Separation is typically achieved on a C18 reversed-phase column.

The deoxynucleosides are detected by their UV absorbance, typically at 254 nm or 280 nm.

Data Presentation
Table 1: HPLC-UV Chromatographic Conditions and Performance

Parameter Method A Method B

Column
Luna C18 (150 x 4.6 mm, 5

µm)

Agilent C18 (50 x 3 mm, 1.8

µm)

Mobile Phase

A: Deionized water, B: 50 mM

phosphate buffer (pH 4.0), C:

Methanol

A: Deionized water, B: 50 mM

phosphate buffer (pH 4.0), C:

Methanol

Gradient

A specific gradient program is

used to separate the

nucleosides.

A specific gradient program is

used to separate the

nucleosides.

Flow Rate 1.0 mL/min 0.6 mL/min

Column Temp. 40°C 25°C

Detection UV at 254 nm UV at 254 nm

Run Time 10 min 4.5 min

Quantification is achieved by comparing the peak area of 5-mdC to that of deoxycytidine (dC)

using a calibration curve constructed with authentic standards.The level of DNA methylation is

often expressed as the percentage of 5-mdC relative to the total cytosine content (%5-mdC =

[5-mdC / (5-mdC + dC)] x 100).

Method 2: LC-MS/MS Detection
This method offers higher sensitivity and specificity compared to HPLC-UV, making it suitable

for samples with low DNA content or for detecting subtle changes in methylation.

Experimental Protocol
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1. Sample Preparation:

DNA extraction and enzymatic hydrolysis are performed as described in Method 1.

For samples from complex matrices like urine, an online solid-phase extraction (SPE) step

may be incorporated to remove interfering substances.

Isotope-labeled internal standards (e.g., ¹⁵N₃-labeled 5-mdC) are added to the sample for

accurate quantification by isotope dilution.

2. LC-MS/MS Analysis:

The prepared sample is injected into an LC-MS/MS system.

Chromatographic separation is performed using a reversed-phase C18 column.

The eluting compounds are ionized using electrospray ionization (ESI) in positive ion mode

and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring

(MRM) mode.

Data Presentation
Table 2: LC-MS/MS Conditions and Performance

Parameter Value

Column C18 column

Mobile Phase
A: Water with 0.1% formic acid, B: Methanol

with 0.1% formic acid

Flow Rate 0.2 - 0.4 mL/min

Ionization Positive Electrospray Ionization (ESI+)

Detection Tandem Mass Spectrometry (MS/MS)

MRM Transitions
Specific precursor-to-product ion transitions for

5-mdC and dC are monitored.

Limit of Detection As low as 0.3 pg for 5-mdC
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Quantification is based on the ratio of the peak area of the analyte to its corresponding isotope-

labeled internal standard.

Visualizations
Experimental Workflow for HPLC Analysis of 5-mdC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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